Cas no 2223051-96-3 (1H-Pyrazole, 1-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

1H-Pyrazole, 1-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, is a boronic ester-functionalized pyrazole derivative widely used in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and solubility, facilitating handling and storage under ambient conditions. The 4-fluorophenyl substituent contributes to electronic modulation, making it valuable in pharmaceutical and agrochemical synthesis. This compound exhibits high reactivity with aryl halides, enabling efficient C-C bond formation. Its robust structure minimizes side reactions, ensuring high yields in palladium-catalyzed transformations. Suitable for use in organic and medicinal chemistry research, it serves as a versatile intermediate for constructing complex heterocyclic frameworks.

1H-Pyrazole, 1-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure

2223051-96-3 structure

Product Name:1H-Pyrazole, 1-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

CAS No:2223051-96-3

MF:C₁₅H₁₈BFN₂O₂

MW:288.125027179718

MDL:MFCD28054738

CID:5154883

Update Time:2026-03-03

1H-Pyrazole, 1-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- MDL： MFCD28054738
- Inchi： 1S/C15H18BFN2O2/c1-14(2)15(3,4)21-16(20-14)13-9-10-19(18-13)12-7-5-11(17)6-8-12/h5-10H,1-4H3
- InChI Key： QEEFCAAYOBGKHO-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(F)C=C2)C=CC(B2OC(C)(C)C(C)(C)O2)=N1

1H-Pyrazole, 1-(4-fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM515024-1g	1-(4-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2223051-96-3	95%	1g	$897	2023-03-24
abcr	AB569659-250 mg	(1-(4-Fluorophenyl)-1H-pyrazol-3-yl)boronic acid pinacol ester; .	2223051-96-3		250MG	€1,314.90	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247753-1g	1-(4-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2223051-96-3	95+%	1g	￥8663	2023-04-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD298102-1g	1-(4-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2223051-96-3	95+%	1g	￥6184.0	2023-03-30
abcr	AB569659-100mg	(1-(4-Fluorophenyl)-1H-pyrazol-3-yl)boronic acid pinacol ester; .	2223051-96-3		100mg	€363.90	2024-08-02
abcr	AB569659-250mg	(1-(4-Fluorophenyl)-1H-pyrazol-3-yl)boronic acid pinacol ester; .	2223051-96-3		250mg	€599.20	2024-08-02
abcr	AB569659-500mg	(1-(4-Fluorophenyl)-1H-pyrazol-3-yl)boronic acid pinacol ester; .	2223051-96-3		500mg	€818.90	2024-08-02
abcr	AB569659-1g	(1-(4-Fluorophenyl)-1H-pyrazol-3-yl)boronic acid pinacol ester; .	2223051-96-3		1g	€1148.50	2024-08-02
1PlusChem	1P0222RL-250mg	(1-(4-FLUOROPHENYL)-1H-PYRAZOL-3-YL)BORONIC ACID PINACOL ESTER	2223051-96-3	95%	250mg	$445.00	2023-12-18
Ambeed	A471779-1g	1-(4-Fluorophenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2223051-96-3	95+%	1g	$950.0	2024-04-21